![molecular formula C19H22N2O4S B2438845 4-methoxy-3-methyl-N-(3-(2-oxopiperidin-1-yl)phenyl)benzenesulfonamide CAS No. 941945-16-0](/img/structure/B2438845.png)
4-methoxy-3-methyl-N-(3-(2-oxopiperidin-1-yl)phenyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-methoxy-3-methyl-N-(3-(2-oxopiperidin-1-yl)phenyl)benzenesulfonamide, also known as MMOP, is a chemical compound that has garnered significant attention in the scientific community due to its potential applications in medicinal chemistry. MMOP is a sulfonamide derivative that has been synthesized using various methods, and its biochemical and physiological effects have been studied extensively.
Scientific Research Applications
- Apixaban , a derivative of this compound, has been investigated as a direct inhibitor of activated factor X (FXa). It shows promise for preventing and treating thromboembolic diseases . Its high selectivity for FXa over other coagulation proteases makes it a valuable candidate.
- The 1,2,3-triazole moiety, which includes this compound, has been utilized in developing medicinal scaffolds with diverse activities. These include anti-HIV, antitubercular, antiviral, antibacterial, and anticancer effects .
- Researchers have employed a convenient four-step synthesis to obtain this compound. Its beige powder form makes it suitable for further studies without purification .
- Indole derivatives, including this compound, exhibit various pharmacological activities. For instance, indole-3-acetic acid (a related compound) acts as a plant hormone. The broader class of indole derivatives has potential applications in drug development .
- Preclinical studies have demonstrated dose-dependent antithrombotic efficacy for apixaban (the derivative of this compound) while preserving hemostasis. It enhances antithrombotic activity when combined with aspirin or aspirin plus clopidogrel .
Anticoagulant Activity
Heterocyclic Medicinal Scaffolds
Synthetic Chemistry
Indole Derivatives
Thrombosis Research
Mechanism of Action
Target of Action
Similar compounds have been found to target activated factor x (fxa) in the coagulation cascade .
Mode of Action
Related compounds have been shown to inhibit fxa, which plays a crucial role in blood clotting . This inhibition can prevent the conversion of prothrombin to thrombin, thereby reducing thrombin generation and indirectly inhibiting platelet aggregation .
Biochemical Pathways
Based on the known targets of similar compounds, it can be inferred that this compound may affect the coagulation cascade, specifically the conversion of prothrombin to thrombin .
Pharmacokinetics
Similar compounds have been reported to have good bioavailability, low clearance, and a small volume of distribution . The elimination pathways for these compounds include renal excretion, metabolism, and biliary/intestinal excretion .
Result of Action
Based on the known mode of action of similar compounds, it can be inferred that this compound may reduce thrombin generation and indirectly inhibit platelet aggregation .
properties
IUPAC Name |
4-methoxy-3-methyl-N-[3-(2-oxopiperidin-1-yl)phenyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O4S/c1-14-12-17(9-10-18(14)25-2)26(23,24)20-15-6-5-7-16(13-15)21-11-4-3-8-19(21)22/h5-7,9-10,12-13,20H,3-4,8,11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WGPSJSGNGUUXBI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)S(=O)(=O)NC2=CC(=CC=C2)N3CCCCC3=O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-methoxy-3-methyl-N-(3-(2-oxopiperidin-1-yl)phenyl)benzenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.